![molecular formula C8H7N3O B093947 4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one CAS No. 1008-30-6](/img/structure/B93947.png)
4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one
Overview
Description
4-Phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one, also known as PTHT, is a synthetic compound that has been used in a variety of scientific research applications. It is a heterocyclic aromatic compound with a three-ring structure and is classified as an azole. PTHT is a valuable tool for researchers due to its wide range of potential applications, including its use as an inhibitor of certain enzymes, as a ligand for metal ions, and as a substrate for various biochemical pathways.
Scientific Research Applications
Antimicrobial and Antileishmanial Activity : A derivative, 5-(4-Bromobenzyl)-4-(4-(5-phenyl-1,3,4-oxadiazole-2-yl)phenyl)-2,4-dihydro-3H-1,2,4-triazole-3-one, showed antimicrobial activities against different bacteria and significant antileishmanial activity (Ustabaş et al., 2020).
Synthetic Chemistry : Microwave-assisted one-pot synthesis methods for creating derivatives of 4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one have been developed, yielding good to excellent results (Mohammadi & Adib, 2014).
Potentiometric Studies : Novel derivatives of this compound were synthesized and studied potentiometrically in nonaqueous solvents (Özil et al., 2010).
X-ray and Computational Studies : 4-hydroxyphenyl-3H-1,2,4-triazol-3-one derivatives were synthesized and characterized using X-ray diffraction and computational methods (Ünlüer et al., 2020).
Anticonvulsant Activity : Some derivatives of this compound exhibited significant anticonvulsant activity in experimental models (Cao et al., 2013).
Molecular Docking and Antileishmanial Activity : Bis-1,2,4-triazol derivatives showed effective antileishmanial activity and were analyzed using molecular docking studies (Süleymanoğlu et al., 2022).
Future Directions
Mechanism of Action
Target of Action
Triazoles and their derivatives have been extensively studied for their remarkable properties, making them promising candidates for drug development and treatment of various diseases .
Mode of Action
It’s known that triazoles interact with their targets in a way that can lead to various biological activities, including anticancer, enzyme inhibition capacity, antioxidant, antimicrobial, anti-inflammatory, and antituberculous effects .
Biochemical Pathways
One study showed that a similar compound, 4-(4-(heptyloxy)phenyl)-2,4-dihydro-3h-1,2,4-triazol-3-one, exhibited neuroprotective effects against β-amyloid-induced cytotoxicity, and its mechanism of action involved the regulation of mitogen-activated protein kinase/nuclear factor-κb pathways .
Result of Action
Similar compounds have shown various biological activities, including anticancer, enzyme inhibition capacity, antioxidant, antimicrobial, anti-inflammatory, and antituberculous effects .
properties
IUPAC Name |
4-phenyl-1H-1,2,4-triazol-5-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O/c12-8-10-9-6-11(8)7-4-2-1-3-5-7/h1-6H,(H,10,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYVVGXZLFHZTKT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C=NNC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50294013 | |
Record name | 4-Phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50294013 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1008-30-6 | |
Record name | 2,4-Dihydro-4-phenyl-3H-1,2,4-triazol-3-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1008-30-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 93434 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001008306 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1008-30-6 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=93434 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-Phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50294013 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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